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Compound of Interest

Compound Name: Z-L(D-Val)G-CHN2

Cat. No.: B10861029 Get Quote

Z-L(D-Val)G-CHN2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of Z-L(D-Val)G-
CHN2, a cell-permeable and irreversible cysteine proteinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Z-L(D-Val)G-CHN2?

A1: Z-L(D-Val)G-CHN2 is a tripeptide derivative that acts as a cell-permeable and irreversible

inhibitor of cysteine proteinases.[1][2] It is an isoform of Z-LVG-CHN2 and is known to mimic

the binding center of human cysteine proteinases.[1][2]

Q2: What are the primary research applications of Z-L(D-Val)G-CHN2?

A2: This compound is primarily used in anti-infection research.[1][2] It has been shown to inhibit

the replication of viruses such as Herpes Simplex Virus (HSV) and SARS-CoV-2 by targeting

viral proteases like the SARS-CoV-2 3CL pro.[1][2]

Q3: What is the molecular weight of Z-L(D-Val)G-CHN2?

A3: The molecular weight of Z-L(D-Val)G-CHN2 is 445.51 g/mol .[2]

Q4: How should I store Z-L(D-Val)G-CHN2?
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A4: The powdered form should be stored at -20°C, sealed, and protected from moisture and

light.[1][2] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be

stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility and Handling
Quantitative Solubility Data

Solvent Concentration Method Source

DMSO
250 mg/mL (561.1

mM)
Requires sonication MedChemExpress

DMSO 10 mM Standard dissolution Immunomart[2]

Experimental Protocols: Preparing Stock Solutions
Protocol 1: Preparing a High-Concentration Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of Z-L(D-Val)G-CHN2 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the target

concentration (e.g., for a 10 mM stock solution, add 224.5 µL of DMSO per 1 mg of

compound).

Dissolution:

Vortex the solution for 1-2 minutes.

If the compound does not fully dissolve, place the tube in an ultrasonic water bath and

sonicate until the solution is clear.

Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes and

store at -80°C for long-term storage or -20°C for short-term use.
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Issue Possible Cause Recommended Solution

Compound does not dissolve

in DMSO at room temperature.

Insufficient agitation or

reaching solubility limit at room

temperature.

1. Vortex the solution for an

extended period (5-10

minutes). 2. Use an ultrasonic

water bath to aid dissolution. 3.

Gentle warming of the solution

(to no more than 37°C) can be

attempted, but be cautious of

potential degradation.

Precipitation occurs when

diluting the DMSO stock

solution in aqueous buffer or

cell culture medium.

The compound is poorly

soluble in aqueous solutions.

1. Increase the final

concentration of DMSO in the

working solution (ensure it is

non-toxic to your cells or

assay). 2. Prepare a more

diluted stock solution in DMSO

before further dilution in the

aqueous buffer. 3. For in vivo

studies, consider using a

vehicle such as 10% DMSO,

40% PEG300, 5% Tween-80,

and 45% saline.

Stock solution appears cloudy

or has visible particulates after

storage.

Improper storage, freeze-thaw

cycles, or solvent evaporation.

1. Centrifuge the tube to pellet

any precipitate before use and

carefully transfer the

supernatant. 2. Prepare fresh

stock solution. 3. Ensure

proper sealing of tubes to

prevent solvent evaporation.

Visualizing Experimental Workflows and
Mechanisms
Experimental Workflow: From Powder to Working
Solution
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Preparation of Stock Solution

Preparation of Working Solution

Weigh Z-L(D-Val)G-CHN2 Powder

Add appropriate volume of DMSO

Vortex and/or Sonicate to Dissolve

Aliquot and Store at -80°C

Thaw Stock Solution
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Use Immediately in Experiment
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Caption: Workflow for preparing Z-L(D-Val)G-CHN2 solutions.
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Signaling Pathway: Inhibition of Cysteine Protease

Protein Substrate

Cysteine Protease
(e.g., SARS-CoV-2 3CL pro)

Binding
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Other Cellular Processes
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Irreversible Inhibition

Click to download full resolution via product page

Caption: Mechanism of Z-L(D-Val)G-CHN2 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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